N-benzyl-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-benzyl-2-[3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C20H17FN6OS/c21-16-8-6-15(7-9-16)11-27-19-18(25-26-27)20(24-13-23-19)29-12-17(28)22-10-14-4-2-1-3-5-14/h1-9,13H,10-12H2,(H,22,28)
• InChI Key: ZQDGMVKVNJNVTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=C(C=C4)F
• Molecular Formula: C20H17FN6OS
• Molecular Weight: 408.5 g/mol

Description

[1,2,3]Triazolo[4,5-d]pyrimidine derivatives are unique heterocyclic compounds that are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body.

Molecular Structure Analysis

The molecular structure of [1,2,3]triazolo[4,5-d]pyrimidine derivatives is complex and unique, contributing to their wide range of potential pharmaceutical activities.

Scientific Research Applications

Affinity Towards Adenosine Receptors

The compound N-benzyl-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is part of a class of compounds that have been studied for their potential interaction with adenosine receptors. A study by Betti et al. (1999) investigated amino derivatives of 1,2,3-triazolo[4,5-d]pyrimidines, similar in structure to the compound , for their affinity towards A1 and A2A adenosine receptors. Some compounds showed high affinity and selectivity for the A1 receptor subtype, indicating potential applications in modulating adenosine receptor activity (Betti et al., 1999).

Insecticidal Assessment

Fadda et al. (2017) utilized a precursor related to the compound for the synthesis of various heterocycles, such as triazolo[5,1-c]triazine, which were evaluated as insecticidal agents. This indicates potential applications in pest control and agriculture (Fadda et al., 2017).

Anticonvulsant and Antidepressant Activities

Compounds with structures similar to N-benzyl-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide have been synthesized and evaluated for their anticonvulsant and antidepressant activities. Zhang et al. (2016) synthesized pyrido[2,3-d]pyrimidine derivatives and evaluated their pharmacological activities, demonstrating potential use in treating neurological disorders (Zhang et al., 2016).

Antimicrobial and Antitumor Activities

Another application area is in antimicrobial and antitumor research. Riyadh (2011) synthesized N-arylpyrazole-containing enaminones, leading to compounds with antitumor and antimicrobial activities. This indicates potential therapeutic applications in combating various infections and cancers (Riyadh, 2011).